![molecular formula C16H13FN2O2S2 B2387316 N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)methanesulfonamide CAS No. 1795089-68-7](/img/structure/B2387316.png)
N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)methanesulfonamide
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Overview
Description
“N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)methanesulfonamide” is a compound that contains a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen . Thiazoles are important in medicinal chemistry and exhibit a wide range of biological activities .
Molecular Structure Analysis
The molecular structure of this compound includes a thiazole ring, which is a five-membered ring containing sulfur and nitrogen . The orientation of the thiazole ring and the substituents at various positions can affect its biological activity .Mechanism of Action
Target of Action
The compound N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)methanesulfonamide is a thiazole derivative . Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds . .
Mode of Action
The mode of action of thiazole derivatives can vary depending on the specific compound and its structure . Thiazole derivatives have been found to act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules
Biochemical Pathways
Thiazole derivatives can affect various biochemical pathways depending on their specific structure and targets . For instance, some thiazole derivatives have been found to exhibit trypanocidal activity, indicating their potential impact on the biochemical pathways related to Trypanosoma brucei infections . .
Result of Action
The result of the compound’s action would depend on its specific targets and mode of action. Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . .
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)methanesulfonamide in lab experiments is its selectivity for the oxytocin receptor. This allows researchers to specifically investigate the role of this receptor in various physiological processes. However, one limitation is that it is not orally bioavailable, meaning that it must be administered via injection.
Future Directions
There are many potential future directions for research using N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)methanesulfonamide. For example, it could be used to investigate the role of the oxytocin receptor in various psychiatric disorders, such as autism and schizophrenia. It could also be used to investigate the role of the oxytocin receptor in various physiological processes, such as pain perception and immune function. Additionally, researchers could investigate the potential therapeutic applications of oxytocin receptor antagonists, such as in the treatment of addiction and anxiety disorders.
Synthesis Methods
N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)methanesulfonamide can be synthesized using a multi-step process. The first step involves the reaction of 2-fluorobenzaldehyde with thiosemicarbazide to form 2-(2-fluorophenyl)thiazolidin-4-one. This intermediate is then reacted with 4-bromoaniline to form the desired compound, this compound.
Scientific Research Applications
N-(2-(2-(2-fluorophenyl)thiazol-4-yl)phenyl)methanesulfonamide has been used extensively in scientific research to investigate the role of the oxytocin receptor in various physiological processes. Oxytocin is a hormone that plays a key role in social bonding, trust, and empathy. By blocking the oxytocin receptor, researchers can better understand the mechanisms underlying these processes.
properties
IUPAC Name |
N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]methanesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN2O2S2/c1-23(20,21)19-14-9-5-3-7-12(14)15-10-22-16(18-15)11-6-2-4-8-13(11)17/h2-10,19H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WITWYZWMJBKJJX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=CC=C1C2=CSC(=N2)C3=CC=CC=C3F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN2O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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